Cas no 1823313-27-4 (2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride)

• Product Name: 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride
• CAS No: 1823313-27-4
• MF: C₉H₁₀ClN₃O₂S
• MW: 259.712599277496
• MDL: MFCD22566711
• CID: 4781498
• Update Time: 2025-11-01

2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride
• 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride

• MDL： MFCD22566711
• Inchi： 1S/C9H10ClN3O2S/c1-5-4-6(2)13-9(11-5)8(7(3)12-13)16(10,14)15/h4H,1-3H3
• InChI Key： FOSSPZKUKVJSHO-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=NN2C(C)=CC(C)=NC2=1)(=O)=O

Computed Properties

• Exact Mass: 259.0182254 g/mol
• Monoisotopic Mass: 259.0182254 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.7
• Molecular Weight: 259.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride

Introduction to 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride (CAS No. 1823313-27-4) and Its Emerging Applications in Chemical Biology

The compound 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride (CAS No. 1823313-27-4) represents a fascinating scaffold in the realm of chemical biology, characterized by its intricate heterocyclic structure and versatile reactivity. This tricyclic pyrazolopyrimidine derivative has garnered significant attention due to its potential as a key intermediate in the synthesis of biologically active molecules. The presence of a sulfonyl chloride functional group at the 3-position enhances its utility in medicinal chemistry, facilitating further derivatization into pharmacophores with therapeutic implications.

Recent advancements in the field of drug discovery have highlighted the importance of pyrazolopyrimidine derivatives as scaffolds for developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural motif of 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride is particularly noteworthy due to its ability to interact with biological targets through multiple binding modes. This feature has made it a valuable building block for designing molecules with enhanced binding affinity and selectivity.

In the context of modern medicinal chemistry, the sulfonyl chloride group serves as a reactive handle that allows for facile introduction of various functional groups. This reactivity has been exploited in the synthesis of protease inhibitors, kinase inhibitors, and other small-molecule drugs targeting critical cellular pathways. For instance, recent studies have demonstrated the utility of this compound in generating derivatives with potent activity against cancer-related kinases. The ability to modify the scaffold at multiple positions while retaining its core heterocyclic structure has opened new avenues for drug design.

The synthesis of 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cyclization reactions to form the tricyclic core, followed by functional group manipulations to introduce the sulfonyl chloride moiety. Advances in catalytic methods have further refined these synthetic routes, improving yields and reducing environmental impact. Such improvements are crucial for large-scale production and industrial applications.

From a computational chemistry perspective, the molecular structure of this compound has been extensively studied using advanced modeling techniques. Quantum mechanical calculations have provided insights into its electronic properties and potential interactions with biological targets. These studies have revealed that the compound exhibits favorable physicochemical properties such as high lipophilicity and moderate solubility, making it an attractive candidate for oral administration. Additionally, molecular dynamics simulations have helped predict its binding mode to protein targets, guiding rational drug design efforts.

The biological activity of 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride has been explored in several preclinical studies. Notably, derivatives derived from this scaffold have shown promising results in inhibiting the activity of enzymes involved in tumor progression. Mechanistic studies have elucidated how these compounds disrupt key signaling pathways by binding to their cognate targets. Such findings have laid the groundwork for further development into clinical candidates.

In conclusion,2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride (CAS No. 1823313-27-4) stands out as a versatile and promising compound in chemical biology and drug discovery. Its unique structural features and reactivity make it an invaluable tool for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,its significance is expected to grow further, driving innovation in medicinal chemistry and therapeutic development.